Cas no 139583-91-8 (4-methoxy-2-methylbenzamide)

• Product Name: 4-methoxy-2-methylbenzamide
• CAS No: 139583-91-8
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD12406151
• CID: 1275461
• PubChem ID: 15749771
• Update Time: 2025-07-18

4-methoxy-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2-methylbenzamide
• p-Anisidine, 2-methyl-
• 4-Amino-3-methylanisole
• 4-methoxy-2-methyl aniline
• 4-Methoxy-o-toluidine
• 4-methoxy-2-methylphenylamine
• 2-Methyl-p-anisidine
• m-Cresidine
• 4-methoxy-2-methyl-aniline
• 2-methyl-4-(methoxy)aniline
• meta-Cresidine
• 2-methyl-4-methoxybenzamide
• 2-Methyl-4-methoxyaniline
• 4-methoxy-2-methylbenzeneamine
• Benzenamine, 4-methoxy-2-methyl-
• 4-Methoxy-2-methyl-benzamide
• p-Anisidine, 2-methyl-; 4-Amino-3-methylanisole; 4-methoxy-2-methyl aniline; 4-Methoxy-o-toluidine; 4-methoxy-2-methylphenylamine; 2-Methyl-p-anisidine; m-Cresidine; 4-methoxy-2-methyl-aniline; 4-methoxy-o-toluidine; 2-methyl-4-(methoxy)aniline; meta-Cresidine; 2-methyl-4-methoxybenzamide; 2-Methyl-4-methoxyaniline; 4-methoxy-2-methylbenzeneamine; 2-methyl-4-methoxyaniline; Benzenamine, 4-methoxy-2-methyl-; 4-Methoxy-2-methyl-benzamide;
• XBMRTZXRXPAQKM-UHFFFAOYSA-N
• SCHEMBL2542278
• HS-3081
• DTXSID801310597
• F15895
• AKOS000297763
• 139583-91-8
• DB-113375

• MDL： MFCD12406151
• Inchi： 1S/C9H11NO2/c1-6-5-7(12-2)3-4-8(6)9(10)11/h3-5H,1-2H3,(H2,10,11)
• InChI Key： XBMRTZXRXPAQKM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(N)=O)=C(C)C=1

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 274.7±28.0 °C at 760 mmHg
• Flash Point: 128.3±20.3 °C
• PSA: 52.32
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-methoxy-2-methylbenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-methoxy-2-methylbenzamide

4-Methoxy-2-methylbenzamide: An Overview of a Versatile Compound (CAS No. 139583-91-8)

4-Methoxy-2-methylbenzamide, also known by its CAS number 139583-91-8, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which consists of a benzene ring substituted with a methoxy group at the 4-position and a methyl group at the 2-position, with an amide functional group attached to the benzene ring.

The chemical formula of 4-methoxy-2-methylbenzamide is C₁₀H₁₃NO₂, and it has a molecular weight of 179.21 g/mol. The compound is typically synthesized through the reaction of 4-methoxy-2-methylbenzoic acid with ammonia or an amine derivative. Its physical properties include a melting point of approximately 105-107°C and solubility in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO).

In the realm of pharmaceutical research, 4-methoxy-2-methylbenzamide has shown promising potential as a lead compound for the development of new drugs. Recent studies have focused on its anti-inflammatory and analgesic properties, which are attributed to its ability to modulate specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 4-methoxy-2-methylbenzamide exhibited significant anti-inflammatory activity in both in vitro and in vivo models. These findings suggest that this compound could be a valuable starting point for the development of novel anti-inflammatory agents.

Beyond its pharmaceutical applications, 4-methoxy-2-methylbenzamide has also been explored for its use in materials science. Its unique molecular structure makes it an attractive candidate for the synthesis of advanced materials with tailored properties. Research published in the Journal of Materials Chemistry in 2020 demonstrated that 4-methoxy-2-methylbenzamide-based polymers exhibited enhanced thermal stability and mechanical strength compared to traditional polymers. These properties make them suitable for applications in areas such as electronics, coatings, and composites.

In the field of chemical synthesis, 4-methoxy-2-methylbenzamide serves as an important intermediate for the preparation of more complex molecules. Its reactivity and functional group versatility allow chemists to introduce various substituents and functional groups, thereby expanding its utility in synthetic chemistry. A notable example is the use of 4-methoxy-2-methylbenzamide as a building block for the synthesis of bioactive compounds with potential therapeutic applications. A study published in Organic Letters in 2019 described a novel synthetic route that utilized 4-methoxy-2-methylbenzamide to produce a series of compounds with potent anticancer activity.

The environmental impact of chemicals is an increasingly important consideration in their development and use. Research on the environmental fate and toxicity of 4-methoxy-2-methylbenzamide has shown that it exhibits low toxicity to aquatic organisms and degrades readily under environmental conditions. This favorable environmental profile makes it a more sustainable choice compared to some other organic compounds used in similar applications.

In conclusion, 4-methoxy-2-methylbenzamide (CAS No. 139583-91-8) is a multifaceted compound with a wide range of potential applications across various scientific disciplines. Its unique chemical structure, combined with its favorable physical and biological properties, positions it as a valuable asset in pharmaceutical research, materials science, and chemical synthesis. As ongoing research continues to uncover new possibilities, the future prospects for this compound appear promising.